Cas no 903589-31-1 (methyl 1-(6-hydroxy-2-oxo-2H-chromen-4-yl)methylpiperidine-4-carboxylate)

• Product Name: methyl 1-(6-hydroxy-2-oxo-2H-chromen-4-yl)methylpiperidine-4-carboxylate
• CAS No: 903589-31-1
• MF: C₁₇H₁₉NO₅
• MW: 317.336465120316
• CID: 5424921
• Update Time: 2025-10-14

methyl 1-(6-hydroxy-2-oxo-2H-chromen-4-yl)methylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-[(6-hydroxy-2-oxochromen-4-yl)methyl]piperidine-4-carboxylate
• 4-Piperidinecarboxylic acid, 1-[(6-hydroxy-2-oxo-2H-1-benzopyran-4-yl)methyl]-, methyl ester
• methyl 1-(6-hydroxy-2-oxo-2H-chromen-4-yl)methylpiperidine-4-carboxylate

• Inchi： 1S/C17H19NO5/c1-22-17(21)11-4-6-18(7-5-11)10-12-8-16(20)23-15-3-2-13(19)9-14(12)15/h2-3,8-9,11,19H,4-7,10H2,1H3
• InChI Key： MZTORRGAVUYOGE-UHFFFAOYSA-N
• SMILES： N1(CC2C3=CC(O)=CC=C3OC(=O)C=2)CCC(C(OC)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins

Additional information on methyl 1-(6-hydroxy-2-oxo-2H-chromen-4-yl)methylpiperidine-4-carboxylate

Research Briefing on Methyl 1-(6-hydroxy-2-oxo-2H-chromen-4-yl)methylpiperidine-4-carboxylate (CAS: 903589-31-1)

This research briefing provides an in-depth analysis of the latest advancements related to methyl 1-(6-hydroxy-2-oxo-2H-chromen-4-yl)methylpiperidine-4-carboxylate (CAS: 903589-31-1), a compound of significant interest in the field of chemical biology and medicinal chemistry. The compound, which belongs to the coumarin derivatives family, has recently garnered attention due to its potential therapeutic applications, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial activities. This briefing synthesizes recent findings from peer-reviewed journals, patents, and industry reports to present a comprehensive overview of its current research status.

The structural uniqueness of methyl 1-(6-hydroxy-2-oxo-2H-chromen-4-yl)methylpiperidine-4-carboxylate lies in its hybrid framework, combining a coumarin moiety with a piperidine carboxylate ester. This combination has been hypothesized to enhance its bioavailability and target specificity. Recent studies have explored its mechanism of action, particularly its interaction with key enzymes such as cyclooxygenase-2 (COX-2) and topoisomerase II, which are implicated in inflammatory and carcinogenic pathways. Preliminary in vitro and in vivo data suggest promising inhibitory effects, though further pharmacokinetic and toxicological evaluations are warranted.

One of the most notable developments in the past year has been the optimization of synthetic routes for this compound. Researchers have reported improved yields and purity through novel catalytic methods, such as palladium-catalyzed cross-coupling reactions. These advancements not only facilitate large-scale production but also enable the generation of analogs for structure-activity relationship (SAR) studies. A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of the hydroxy and ester functional groups in modulating the compound's binding affinity to protein targets, providing a foundation for future drug design efforts.

In the context of therapeutic applications, methyl 1-(6-hydroxy-2-oxo-2H-chromen-4-yl)methylpiperidine-4-carboxylate has shown efficacy in preclinical models of chronic inflammation and certain cancer types, including breast and colon cancer. Its dual action as an anti-inflammatory and antiproliferative agent positions it as a potential multi-target drug candidate. However, challenges such as metabolic stability and off-target effects remain to be addressed. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials, with preliminary Phase I studies anticipated within the next two years.

In conclusion, methyl 1-(6-hydroxy-2-oxo-2H-chromen-4-yl)methylpiperidine-4-carboxylate represents a promising scaffold in medicinal chemistry, with growing evidence supporting its therapeutic potential. Continued research into its mechanisms, synthetic accessibility, and clinical applicability will be critical to realizing its full potential. This briefing underscores the importance of interdisciplinary collaboration in advancing such compounds from bench to bedside.